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Introduction
Microcline (KAlSi₃O₈) is a significant rock-forming tectosilicate mineral and a key member of

the alkali feldspar group.[1] As the low-temperature polymorph of potassium feldspar, it is a

common and often abundant constituent of felsic plutonic rocks, most notably granites and their

associated pegmatites.[2] Its presence, texture, and chemical composition within these rocks

provide valuable insights into the cooling history, petrogenesis, and geochemical evolution of

the granitic magma. This technical guide provides a comprehensive overview of the geological

occurrence of microcline in granites, detailing its formation, identification, and geochemical

characteristics, with a focus on quantitative data and detailed experimental protocols for its

analysis.
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Microcline is characteristically found in plutonic igneous rocks that have cooled slowly at

considerable depths, such as granites, syenites, and granodiorites.[2][3] It is the stable

polymorph of K-feldspar at lower temperatures, typically forming from the slow cooling and

ordering of its higher-temperature monoclinic counterpart, orthoclase.[1] This transformation

from a disordered (orthoclase) to an ordered (microcline) arrangement of aluminum and silicon

atoms within the crystal lattice is a key process in the formation of microcline in granitic

intrusions.[4][5]

The presence of microcline is a hallmark of many granite types, including I-type (igneous-

derived), S-type (sedimentary-derived), and A-type (anorogenic) granites. While it is a major

constituent in all three, its abundance and association with other minerals can vary, reflecting

the distinct petrogenesis of each granite type. In S-type granites, which are peraluminous,

microcline is often associated with muscovite and cordierite.[6] In I-type granites, which are

typically metaluminous, it coexists with minerals like hornblende and biotite.[7] A-type granites,

which can be metaluminous to peralkaline, also commonly contain microcline.[8]

A significant feature of microcline in granites is its common intergrowth with albite (NaAlSi₃O₈),

forming a texture known as perthite. This texture results from the exsolution of a sodic

plagioclase phase from the host potassic feldspar during cooling, as the solid solution between

the two end-members becomes immiscible at lower temperatures.

Quantitative Data on Microcline in Granites
The abundance and chemical composition of microcline are critical parameters in the

classification and petrogenetic interpretation of granites. The following tables summarize

quantitative data on the modal abundance and chemical composition of microcline from various

granite types.

Modal Abundance of Microcline in Granites
The volume percentage of microcline in granites can vary significantly depending on the

specific granite type and its degree of differentiation.
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Granite Type Rock Name
Microcline
(vol%)

Other Major
Minerals
(vol%)

Source

Not Specified Granite 18.59

Quartz (62.29),

Plagioclase

(6.89), Muscovite

(15.71), Biotite

(14.85)

[9]

Not Specified Granite 36

Quartz (27),

Plagioclase,

Biotite,

Muscovite

[10]

Chemical Composition of Microcline in Granites
The chemical composition of microcline, including its major and trace element concentrations,

provides valuable information about the geochemical environment during its crystallization.

Electron probe microanalysis (EPMA) is a common technique for determining the major and

minor element composition, while trace elements are often analyzed by methods such as Laser

Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS).

Table 2.1: Major and Minor Element Composition of Microcline in Granite (wt%)
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Oxide Granite Test Hole 1

SiO₂ 64.4

Al₂O₃ 18.6

FeO 0.06

CaO 0.04

Na₂O 1.12

K₂O 15.1

Total 99.32

Data from Electron Microprobe Analysis

Table 2.2: Trace Element Composition of Microcline in Granitic Pegmatites (ppm)
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Element Pegmatite Type I Pegmatite Type II Pegmatite Type III

Rb 283 - 489 496 - 1050 1065 - 3729

Sr 39 - 110 25 - 101 16 - 65

Ba 134 - 1019 22 - 253 11 - 58

Cs 10 - 29 22 - 93 47 - 288

Pb 104 - 431 55 - 280 33 - 157

Ga 17 - 28 21 - 38 26 - 49

Sn <10 <10 - 15 11 - 42

Y <10 <10 - 18 11 - 38

Zr 11 - 41 <10 - 25 <10 - 15

Nb <10 <10 - 13 11 - 21

Ta <1 <1 - 2 1 - 5

Data from X-ray

Fluorescence (XRF)

Experimental Protocols
Accurate identification and quantification of microcline in granites require meticulous sample

preparation and analytical procedures. The following sections detail the standard experimental

protocols for petrographic and X-ray diffraction analysis.

Petrographic Analysis: Thin Section Preparation and
Optical Microscopy
Petrographic analysis of thin sections is a fundamental technique for identifying microcline and

observing its textural relationships with other minerals.

3.1.1. Thin Section Preparation
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Sample Selection and Cutting: A representative, fresh (unweathered) sample of the granite is

selected. A thin slab, approximately 1 cm thick, is cut from the sample using a diamond-

bladed rock saw.

Mounting: One side of the slab is ground flat and smooth using progressively finer abrasive

powders (e.g., silicon carbide) on a lapping wheel. The smoothed surface is then bonded to

a glass microscope slide using an epoxy resin.

Slicing and Grinding: The excess rock material is cut off, leaving a thin slice attached to the

slide. The slice is then ground down to a standard thickness of 30 micrometers (µm) using

precision grinding equipment. The thickness is monitored by observing the interference

colors of known minerals (e.g., quartz) under a polarizing microscope.

Polishing and Coverslipping: The 30 µm thick section is polished with a fine diamond paste

to achieve a smooth, optically flat surface. A cover glass is then mounted on top of the rock

section using a mounting medium (e.g., Canada balsam or a synthetic resin) to protect the

sample and improve image quality.

3.1.2. Identification of Microcline in Thin Section

Microcline is identified under a polarizing microscope based on its characteristic optical

properties:

Color and Pleochroism: In plane-polarized light, microcline is colorless and non-pleochroic.

Relief: It exhibits low negative relief.

Birefringence: In cross-polarized light, microcline shows low first-order interference colors

(typically gray and white).

Twinning: The most diagnostic feature of microcline is its characteristic "tartan" or cross-

hatched twinning, which results from the combination of Albite and Pericline twin laws.[1]

This twinning is a result of the transformation from monoclinic orthoclase to triclinic

microcline.[1]

Extinction: Due to the fine and complex twinning, extinction is often undulose or patchy.
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Cleavage: Microcline has two good cleavages at nearly 90 degrees.

Quantitative X-ray Diffraction (XRD) Analysis using the
Rietveld Method
Quantitative XRD with Rietveld refinement is a powerful technique for determining the modal

abundance of microcline and other minerals in a granite sample.

3.2.1. Sample Preparation

Crushing and Grinding: A representative sample of the granite (50-100 g) is crushed to a

coarse powder using a jaw crusher or by hand in a mortar.[7] Shearing forces should be

minimized to avoid amorphization.[7]

Micronizing: The crushed sample is then micronized to a fine powder with a particle size of

less than 10 µm.[7] This is typically achieved using a McCrone micronizing mill with a

grinding agent like ethanol to prevent structural damage.[7][11]

Homogenization and Internal Standard: A known weight of an internal standard (e.g.,

corundum, zincite, or rutile) is added to a precisely weighed aliquot of the micronized sample

(typically around 10 wt%).[9] The mixture is then thoroughly homogenized. The internal

standard is a crystalline material not present in the original sample and is used to determine

the amount of amorphous or unidentified phases.

Sample Mounting: The powdered mixture is carefully packed into a sample holder for the

XRD instrument. Side-loading or back-loading techniques are recommended to minimize

preferred orientation of mineral grains.[7]

3.2.2. Data Collection

Instrument Setup: The sample is placed in an X-ray diffractometer. The instrument is

configured with appropriate settings for CuKα radiation, voltage, current, and slit sizes.

Data Acquisition: A diffraction pattern is collected over a specified angular range (e.g., 5-80°

2θ) with a defined step size and counting time per step.

3.2.3. Rietveld Refinement
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Software and Initial Model: The collected XRD pattern is analyzed using Rietveld refinement

software (e.g., GSAS, FullProf, TOPAS). An initial structural model is created that includes

the crystal structure data for all expected minerals in the granite (microcline, quartz,

plagioclase, micas, etc.) and the internal standard.

Refinement Process: The software performs a least-squares refinement to fit a calculated

diffraction pattern to the experimental data. The refinement process iteratively adjusts

various parameters, including:

Scale factors: Proportional to the weight fraction of each phase.

Unit cell parameters: For each mineral phase.

Peak shape parameters: To model the shape of the diffraction peaks.

Background parameters: To model the background signal.

Preferred orientation parameters: To correct for non-random crystal orientations.

Quantitative Analysis: Once a good fit between the calculated and observed patterns is

achieved (indicated by low R-values and a visually good fit), the software calculates the

weight percentage of each mineral phase, including microcline. The amount of any

amorphous phase can be determined from the known amount of the internal standard.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key geological processes

and experimental workflows related to the study of microcline in granites.
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Click to download full resolution via product page

Figure 1: Transformation of orthoclase to microcline during slow cooling of granitic magma.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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